![molecular formula C22H28N6 B5568796 1-benzyl-4-(4-cyclohexyl-1-piperazinyl)-1H-pyrazolo[3,4-d]pyrimidine](/img/structure/B5568796.png)
1-benzyl-4-(4-cyclohexyl-1-piperazinyl)-1H-pyrazolo[3,4-d]pyrimidine
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Overview
Description
The compound “1-benzyl-4-(4-cyclohexyl-1-piperazinyl)-1H-pyrazolo[3,4-d]pyrimidine” is a complex organic molecule that contains several functional groups, including a benzyl group, a cyclohexyl group, a piperazine ring, and a pyrazolo[3,4-d]pyrimidine moiety .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several different functional groups and a heterocyclic ring system . The exact structure would depend on the specific locations of these groups within the molecule.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of a piperazine ring could potentially make the compound basic, while the presence of a pyrazolo[3,4-d]pyrimidine moiety could potentially make it aromatic .Scientific Research Applications
Synthesis and Structural Analysis
- 1-Benzyl-4-(4-cyclohexyl-1-piperazinyl)-1H-pyrazolo[3,4-d]pyrimidine is a component in the synthesis of various novel heterocyclic compounds. These include pyrazole, pyrimidine, benzimidazolo[1,2-a]pyrimidine, and others, as shown by Ho and Suen (2013). This synthesis involves intramolecular cyclization of related compounds, demonstrating the versatility and reactivity of such structures (Ho & Suen, 2013).
- Salem et al. (2015) explored the regioselective synthesis of fused heterocycles, including pyrazolo[1,5-a]pyrimidine, under both thermal and microwave irradiation. This study highlights the chemical behavior of these compounds and their potential in various synthetic routes (Salem et al., 2015).
Pharmacological Applications
- Hebishy et al. (2020) reported on the anti-influenza A virus activity of compounds including pyrazolo[1,5-a]pyrimidine derivatives. This suggests potential therapeutic applications of these compounds in antiviral treatments (Hebishy et al., 2020).
- El-feky and El-Samii (1996) described the antihypertensive properties of 1-(4-benzyl-1-phthalazinyl)-pyrazolo[3,4-d]pyrimidines, indicating their potential in cardiovascular drug development (El-feky & El-Samii, 1996).
Insecticidal Properties
- Soliman et al. (2020) synthesized new bioactive sulfonamide thiazole derivatives with potential as insecticidal agents against the cotton leafworm, Spodoptera littoralis. This highlights the application of such compounds in agricultural pest control (Soliman et al., 2020).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
1-benzyl-4-(4-cyclohexylpiperazin-1-yl)pyrazolo[3,4-d]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N6/c1-3-7-18(8-4-1)16-28-22-20(15-25-28)21(23-17-24-22)27-13-11-26(12-14-27)19-9-5-2-6-10-19/h1,3-4,7-8,15,17,19H,2,5-6,9-14,16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDHIJLAGDVKPKD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)N2CCN(CC2)C3=NC=NC4=C3C=NN4CC5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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